Cas no 2680707-13-3 (2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680707-13-3
• MF: C₈H₇BrN₂O₄S
• MW: 307.121179819107
• CID: 5632416
• PubChem ID: 165943691
• Update Time: 2025-11-02

2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291567
• 2680707-13-3
• 2-bromo-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H7BrN2O4S/c1-2-3-15-8(14)11-5-4(6(12)13)10-7(9)16-5/h2H,1,3H2,(H,11,14)(H,12,13)
• InChI Key： KSJBHJVLVQOQFA-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(NC(=O)OCC=C)S1

Computed Properties

• Exact Mass: 305.93099g/mol
• Monoisotopic Mass: 305.93099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid

Comprehensive Guide to 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680707-13-3)

2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680707-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both bromo and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel therapeutic agents.

The molecular structure of 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid features a thiazole ring substituted with a bromo atom at the 2-position and a carboxylic acid group at the 4-position. The 5-position is functionalized with a prop-2-en-1-yloxy carbonylamino group, which enhances its reactivity and utility in synthetic chemistry. This unique combination of functional groups allows the compound to participate in various chemical reactions, including nucleophilic substitutions and coupling reactions, making it a valuable building block in organic synthesis.

One of the most compelling aspects of 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid is its potential role in the development of antimicrobial agents. With the rise of antibiotic-resistant bacteria, the search for new antimicrobial compounds has become a global priority. The thiazole core of this molecule is known to exhibit antibacterial and antifungal properties, and researchers are exploring its derivatives for their efficacy against resistant strains. This aligns with the growing interest in green chemistry and sustainable drug development, as the compound can be synthesized using environmentally friendly methods.

In addition to its pharmaceutical applications, 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid is also being investigated for its use in agrochemicals. The thiazole ring is a common motif in pesticides and herbicides, and the introduction of a bromo substituent can enhance the bioactivity of these compounds. As the agricultural sector seeks more efficient and eco-friendly solutions, this compound could play a pivotal role in the development of next-generation crop protection products.

The synthesis of 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid typically involves multi-step reactions, starting from readily available precursors. Key steps include the bromination of the thiazole ring and the introduction of the prop-2-en-1-yloxy carbonylamino group. Advances in catalysis and flow chemistry have streamlined these processes, reducing waste and improving yields. These innovations are particularly relevant in the context of industrial scalability, as they address the challenges of large-scale production.

From a commercial perspective, the demand for 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid is expected to grow, driven by its applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of research and industrial applications. The compound's CAS No. 2680707-13-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers and industry professionals, understanding the physicochemical properties of 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid is crucial. The compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for different applications. These properties are often highlighted in material safety data sheets (MSDS), which provide essential information for safe handling and storage.

In conclusion, 2-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680707-13-3) is a promising compound with wide-ranging applications in drug discovery and agrochemical development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, while its potential biological activities align with current trends in antimicrobial research and sustainable agriculture. As the scientific community continues to explore its capabilities, this compound is poised to make significant contributions to advancing both human health and agricultural productivity.